
Milademetan storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Milademetan tosylate hydrate

CAS No.: 2095625-97-9

Cat. No.: S548214

Get Quote

Physical & Chemical Properties

The table below summarizes the basic identifying information and known properties for Milademetan.

Property Description

CAS Number 1398568-47-2 [1] [2] [3]

Molecular Formula C₃₀H₃₄Cl₂FN₅O₄ [1] [2] [3]

Molecular Weight 618.53 g/mol [1] [2] [3]

Appearance Solid; white to light yellow [3]

Melting Point Not specified in the search results

Storage Conditions and Solubility

For laboratory use, the recommended storage conditions and solubility data are as follows.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548214?utm_src=pdf-body
https://www.smolecule.com/products/s548214?utm_src=pdf-interest
https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://www.smolecule.com/products/s548214?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Condition Details / Values

Solid Form
Storage

-20°C [1] [3] Recommended for powder [1] [3]. Also viable
at 4°C for 2 years [3].

Solution Form
Storage

-80°C [2] [3] or -20°C [2] [3] In solvent; -80°C for 6 months, -20°C for 1
month [3].

General
Handling

Tightly sealed container, cool,
well-ventilated area [1].

Protect from direct sunlight and sources of
ignition. Avoid dust formation [1].

Solubility (in
DMSO)

100 mg/mL (161.67 mM) [4] [2] Hygroscopic DMSO can reduce solubility; use
fresh DMSO [4].

Solubility (in
Ethanol)

25 mg/mL (40.41 mM) [4] [2] -

Solubility (in
Water)

Insoluble [4] [2] -

Safety and Handling Considerations

Safe laboratory practices are crucial when handling Milademetan.

Aspect Recommendation

GHS Hazard Statements H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with

long-lasting effects) [1].

Personal Protective
Equipment (PPE)

Safety goggles, protective gloves, impervious clothing, and a

suitable respirator [1].

Engineering Controls Use with appropriate exhaust ventilation [1].

Incompatible Materials Strong acids/alkalis, strong oxidizing/reducing agents [1].
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Experimental Use and Formulation

The following experimental protocols are derived from research contexts and should be validated for your

specific application.

In Vitro Reconstitution

For cell-based assays, Milademetan is often reconstituted in DMSO to create a concentrated stock solution

[4] [2]. This stock is then diluted into the culture medium. The final concentration of DMSO in the cell

culture medium should typically be kept below 0.1% to avoid cytotoxicity.

In Vivo Formulation

For animal studies, several formulations have been validated. The table below outlines two common

methods.

Formulation Type Composition Preparation Protocol

| Clear Solution [2] [3] | 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O [2] [3] | 1. Add 50 μL of 100

mg/ml clear DMSO stock to 400 μL PEG300 and mix. 2. Add 50 μL Tween-80 and mix. 3. Add 500 μL of

ddH₂O to adjust volume to 1 mL. Use immediately [2]. | | Homogeneous Suspension [2] [3] |

Carboxymethylcellulose sodium (CMC-Na) solution [2] [3] | Add 5 mg of Milademetan to 1 mL of CMC-Na

solution and mix evenly to obtain a 5 mg/mL suspension [2]. |

Mechanism of Action Workflow

The following diagram illustrates the core mechanism of Milademetan and a general experimental workflow

for assessing its activity in TP53 wild-type cancer models, based on the search results [5] [6].

Summary and Key Considerations
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The available data provides a solid foundation for handling Milademetan in a research setting. For a

complete stability profile, please consult the following key points:

Storage is Key: Adhere strictly to the recommended storage temperatures for both powder and
solution forms to maintain stability [1] [2] [3].

Confirm Formulation Stability: The provided in vivo formulations should be prepared fresh and
used immediately for optimal results [2].

Prioritize Safety: Always use appropriate PPE and follow safety protocols, as the compound is
harmful if swallowed and toxic to the environment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.smolecule.com/products/s548214?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC11726.html
https://www.selleckchem.com/datasheet/milademetan-S870301-DataSheet.html
https://www.medchemexpress.com/Milademetan.html?srsltid=AfmBOoqRLinabWOYFWS2AcBBMP-IvbeCLL10WylTqTO_t7Z05showcyg
https://www.selleckchem.com/products/milademetan.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12521910/
https://insight.jci.org/articles/view/160513
https://www.smolecule.com/products/b548214#milademetan-storage-conditions-stability
https://www.smolecule.com/products/b548214#milademetan-storage-conditions-stability
https://www.smolecule.com/products/b548214#milademetan-storage-conditions-stability
https://www.smolecule.com/products/s548214?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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